Cas no 71931-27-6 (2-Propenoic acid,3-[4-(octadecyloxy)phenyl]-)

2-Propenoic acid,3-[4-(octadecyloxy)phenyl]- structure
71931-27-6 structure
Product Name:2-Propenoic acid,3-[4-(octadecyloxy)phenyl]-
CAS No:71931-27-6
MF:C27H44O3
MW:416.636468887329
CID:548621
PubChem ID:10927875
Update Time:2025-04-19

2-Propenoic acid,3-[4-(octadecyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-[4-(octadecyloxy)phenyl]-
    • 4-n-Octadecyloxycinnamic
    • 4-N-OCTADECYLOXYCINNAMIC ACID
    • 4-octadecyloxycinnamic acid
    • 4-STEARYLOXYCINNAMIC ACID
    • Octadecyloxycinnamic
    • RARECHEM AL BK 0390
    • SCHEMBL1051795
    • SCHEMBL1051794
    • 71931-27-6
    • (E)-3-(4-octadecoxyphenyl)prop-2-enoic Acid
    • (E)-3-(4-(octadecyloxy)phenyl)acrylic acid
    • CHEMBL154078
    • Inchi: 1S/C27H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-30-26-21-18-25(19-22-26)20-23-27(28)29/h18-23H,2-17,24H2,1H3,(H,28,29)/b23-20+
    • InChI Key: ZQZOVFQJZLBPET-BSYVCWPDSA-N
    • SMILES: O(C1C=CC(/C=C/C(=O)O)=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 416.32900
  • Monoisotopic Mass: 416.32904526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 20
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form:
  • PSA: 46.53000
  • LogP: 8.42470
  • Solubility:

2-Propenoic acid,3-[4-(octadecyloxy)phenyl]- Related Literature

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